1-[[2-(3,4-Dichlorophenyl)acetyl]amino]cyclohexane-1-carboxylic acid

• IUPAC Name: 1-[[2-(3,4-dichlorophenyl)acetyl]amino]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C15H17Cl2NO3/c16-11-5-4-10(8-12(11)17)9-13(19)18-15(14(20)21)6-2-1-3-7-15/h4-5,8H,1-3,6-7,9H2,(H,18,19)(H,20,21)
• InChI Key: YHVHOPQXNIBSPT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C(=O)O)NC(=O)CC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H17Cl2NO3
• Molecular Weight: 330.2 g/mol

Description

1-[[2-(3,4-Dichlorophenyl)acetyl]amino]cyclohexane-1-carboxylic acid, also known as Dicloxacillin, is a narrow-spectrum beta-lactam antibiotic that is commonly used to treat bacterial infections. It belongs to the penicillin family of antibiotics and is effective against gram-positive bacteria, including Staphylococcus aureus.

Mechanism of Action

1-[[2-(3,4-Dichlorophenyl)acetyl]amino]cyclohexane-1-carboxylic acidn works by inhibiting the synthesis of bacterial cell walls, which are essential for the survival of bacteria. It does this by binding to and inhibiting the activity of a bacterial enzyme called penicillin-binding protein (PBP), which is involved in the synthesis of cell walls.
Biochemical and Physiological Effects:
1-[[2-(3,4-Dichlorophenyl)acetyl]amino]cyclohexane-1-carboxylic acidn has been shown to have a low toxicity profile and is generally well-tolerated by patients. However, it can cause allergic reactions in some individuals, and prolonged use can lead to the development of antibiotic-resistant strains of bacteria.

Advantages and Limitations for Lab Experiments

1-[[2-(3,4-Dichlorophenyl)acetyl]amino]cyclohexane-1-carboxylic acidn has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive, making it a cost-effective option for researchers. It is also stable under a wide range of conditions and has a long shelf life, which makes it easy to store and transport.
However, there are also some limitations to the use of dicloxacillin in lab experiments. It has a narrow spectrum of activity and is only effective against gram-positive bacteria, which limits its usefulness in some research applications. Additionally, prolonged use of dicloxacillin can lead to the development of antibiotic-resistant strains of bacteria, which can complicate research studies.

Future Directions

There are several areas of future research that could be explored with regards to dicloxacillin. One potential area of research is the development of new formulations of the drug that could improve its efficacy and reduce the risk of antibiotic resistance. Another area of research could be the investigation of the mechanisms of antibiotic resistance in bacteria, with the goal of identifying new targets for drug development. Finally, the use of dicloxacillin in combination with other antibiotics could be explored as a potential strategy for improving treatment outcomes in bacterial infections.

Synthesis Methods

1-[[2-(3,4-Dichlorophenyl)acetyl]amino]cyclohexane-1-carboxylic acidn can be synthesized through the reaction of 6-aminopenicillanic acid with 3,4-dichlorophenylacetyl chloride in the presence of a base. The resulting product is then purified through recrystallization.

Scientific Research Applications

1-[[2-(3,4-Dichlorophenyl)acetyl]amino]cyclohexane-1-carboxylic acidn has been extensively studied for its antibacterial properties and has been used in various scientific research studies. It has been shown to be effective against methicillin-resistant Staphylococcus aureus (MRSA), a type of bacteria that is resistant to many other antibiotics. 1-[[2-(3,4-Dichlorophenyl)acetyl]amino]cyclohexane-1-carboxylic acidn has also been used in studies to investigate the mechanisms of antibiotic resistance in bacteria.